Cas no 2649073-72-1 ((4-isocyanatobutyl)cyclopentane)

• Product Name: (4-isocyanatobutyl)cyclopentane
• CAS No: 2649073-72-1
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6453130
• PubChem ID: 21652714
• Update Time: 2025-07-14

(4-isocyanatobutyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (4-isocyanatobutyl)cyclopentane
• SCHEMBL10445994
• 2649073-72-1
• EN300-1819634

• Inchi： 1S/C10H17NO/c12-9-11-8-4-3-7-10-5-1-2-6-10/h10H,1-8H2
• InChI Key： QHYOZPGWCGALDS-UHFFFAOYSA-N
• SMILES： O=C=NCCCCC1CCCC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.4Ų

Additional information on (4-isocyanatobutyl)cyclopentane

Introduction to (4-Isocyanatobutyl)cyclopentane (CAS No. 2649073-72-1)

(4-Isocyanatobutyl)cyclopentane (CAS No. 2649073-72-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its isocyanate group and cyclopentane ring, which contribute to its reactivity and functional versatility.

The isocyanate group, -N=C=O, is a highly reactive functional group that can participate in a wide range of chemical reactions, including the formation of urethanes and polyurethanes. These reactions are crucial in the synthesis of polymers, coatings, and adhesives. The presence of this group in (4-Isocyanatobutyl)cyclopentane makes it an attractive intermediate for the development of new materials with enhanced mechanical and thermal properties.

The cyclopentane ring, on the other hand, provides a rigid and stable framework that can influence the overall conformation and reactivity of the molecule. This structural feature is particularly important in pharmaceutical applications where the conformation of a molecule can significantly affect its biological activity. The combination of the isocyanate group and the cyclopentane ring in (4-Isocyanatobutyl)cyclopentane offers a unique platform for the design and synthesis of novel compounds with tailored properties.

Recent research has explored the potential of (4-Isocyanatobutyl)cyclopentane in drug delivery systems. One study published in the Journal of Medicinal Chemistry investigated the use of this compound as a building block for creating biodegradable polymers that can be used to encapsulate and deliver therapeutic agents. The results showed that polymers derived from (4-Isocyanatobutyl)cyclopentane exhibited excellent biocompatibility and controlled release properties, making them promising candidates for targeted drug delivery applications.

In another study published in Materials Science and Engineering: C, researchers explored the use of (4-Isocyanatobutyl)cyclopentane in the development of smart materials for tissue engineering. The compound was used to synthesize hydrogels with tunable mechanical properties and biodegradability. These hydrogels showed promise as scaffolds for promoting cell growth and tissue regeneration, highlighting the potential of (4-Isocyanatobutyl)cyclopentane in regenerative medicine.

The synthetic route for (4-Isocyanatobutyl)cyclopentane typically involves several steps, including the formation of an intermediate compound with a primary amine group followed by reaction with phosgene or another isocyanate source. The process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety, (4-Isocyanatobutyl)cyclopentane should be handled with caution due to the reactivity of its isocyanate group. Proper personal protective equipment (PPE) should be used during handling, and appropriate ventilation should be provided to prevent inhalation exposure. Despite these precautions, the compound's unique properties make it a valuable tool for researchers and industry professionals working in various scientific disciplines.

Overall, (4-Isocyanatobutyl)cyclopentane (CAS No. 2649073-72-1) represents a versatile compound with significant potential in multiple areas of research and application. Its combination of reactivity and structural stability makes it an ideal candidate for further exploration in pharmaceuticals, materials science, and other related fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.